5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole

• IUPAC Name: 5-methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole
• InChI: InChI=1S/C16H16N4OS/c1-11-13(9-18-21-11)14-10-22-16(19-14)12-4-5-15(17-8-12)20-6-2-3-7-20/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key: MBWIBVOAQGPUOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C2=CSC(=N2)C3=CN=C(C=C3)N4CCCC4
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of 5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole involves its binding to the α7 nicotinic acetylcholine receptor. This binding results in the inhibition of the receptor's activity, leading to a decrease in the release of neurotransmitters such as dopamine and glutamate, which are involved in various physiological processes such as learning and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole have been extensively studied. This compound has been shown to improve cognitive performance in animal models and has potential therapeutic applications in the treatment of cognitive deficits associated with various neurological disorders such as Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole in lab experiments is its high selectivity for the α7 nicotinic acetylcholine receptor, which allows for the study of the receptor's function and dysfunction in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole. One of the most significant directions is the development of more potent and selective compounds that can be used in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another direction is the study of the compound's potential applications in other fields such as cancer research and drug addiction. Additionally, the study of the compound's mechanism of action and its effects on other physiological processes such as inflammation and immune response can provide valuable insights into the compound's potential therapeutic applications.
Conclusion:
In conclusion, 5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole is a chemical compound that has potential applications in various fields of scientific research. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. The study of this compound's future directions can provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole has been achieved using different methods. One of the most commonly used methods is the reaction of 2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-amine with 5-methyl-1,2-oxazole-4-carboxylic acid in the presence of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) in a suitable solvent. The reaction mixture is then purified using column chromatography to obtain the desired product.

Scientific Research Applications

5-Methyl-4-[2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazol-4-yl]-1,2-oxazole has potential applications in various fields of scientific research. One of the most significant applications is in the field of neuroscience, where this compound has been shown to act as a potent and selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning and memory, and its dysfunction has been linked to several neurological disorders such as Alzheimer's disease and schizophrenia.